Cas no 1112-32-9 (Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)-)

Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)- structure
1112-32-9 structure
Product Name:Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)-
CAS No:1112-32-9
MF:C6H12O4
MW:148.157082557678
CID:97271
PubChem ID:6323462
Update Time:2025-04-18

Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, (2S)-
    • (2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid
    • Dexpanthenol impurity C
    • L-Pantoic acid
    • (S)-2,4-Dihydroxy-3,3-dimethylbutyric acid
    • [S,(-)]-2,4-Dihydroxy-3,3-dimethylbutyric acid
    • (S)-2,4-Dihydroxy-3,3-dimethylbutanoic acid
    • TK2B4SU5J4
    • CS-0527781
    • S-(+)-2,4-Dihydroxy-3,3-dimethylbutyric acid
    • Pantoic acid, (S)-
    • OTOIIPJYVQJATP-SCSAIBSYSA-N
    • (S)-pantoic acid
    • Q55973849
    • 1112-32-9
    • (S)-2,4-Dihydroxy-3,3-dimethylbutanoicacid
    • DTXSID10422517
    • Inchi: 1S/C6H12O4/c1-6(2,3-7)4(8)5(9)10/h4,7-8H,3H2,1-2H3,(H,9,10)/t4-/m1/s1
    • InChI Key: OTOIIPJYVQJATP-SCSAIBSYSA-N
    • SMILES: O[C@H](C(=O)O)C(C)(C)CO

Computed Properties

  • Exact Mass: 148.07355886g/mol
  • Monoisotopic Mass: 148.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 77.8Ų
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